Cas no 645413-89-4 (Naphtho[2,3-b]furan-4,9-diol (9CI))

Naphtho[2,3-b]furan-4,9-diol (9CI) structure
645413-89-4 structure
Product Name:Naphtho[2,3-b]furan-4,9-diol (9CI)
CAS No:645413-89-4
MF:C12H8O3
MW:200.190123558044
CID:961321
PubChem ID:45098167
Update Time:2025-04-19

Naphtho[2,3-b]furan-4,9-diol (9CI) Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-4,9-diol (9CI)
    • benzo[f][1]benzofuran-4,9-diol
    • DB-266085
    • DTXSID60667673
    • Naphtho[2,3-b]furan-4,9-diol(9ci)
    • SCHEMBL12096481
    • NAPHTHO[2,3-B]FURAN-4,9-DIOL
    • 645413-89-4
    • Inchi: 1S/C12H8O3/c13-10-7-3-1-2-4-8(7)11(14)12-9(10)5-6-15-12/h1-6,13-14H
    • InChI Key: ZLNMFKYGGBXDJX-UHFFFAOYSA-N
    • SMILES: OC1C2C(=CC=CC=2)C(O)=C2C=1C=CO2

Computed Properties

  • Exact Mass: 200.047344113g/mol
  • Monoisotopic Mass: 200.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.6Ų
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